Cas no 11043-72-4 (4,7-Epoxyisobenzofuran-1,3-dione,hexahydro-3a-methyl-, (3aR,4S,7R,7aS)-)

4,7-Epoxyisobenzofuran-1,3-dione,hexahydro-3a-methyl-, (3aR,4S,7R,7aS)- structure
11043-72-4 structure
Product Name:4,7-Epoxyisobenzofuran-1,3-dione,hexahydro-3a-methyl-, (3aR,4S,7R,7aS)-
CAS No:11043-72-4
MF:C9H10O4
MW:182.173303127289
CID:190211
PubChem ID:198727
Update Time:2025-04-19

4,7-Epoxyisobenzofuran-1,3-dione,hexahydro-3a-methyl-, (3aR,4S,7R,7aS)- Chemical and Physical Properties

Names and Identifiers

    • 4,7-Epoxyisobenzofuran-1,3-dione,hexahydro-3a-methyl-, (3aR,4S,7R,7aS)-
    • (3aR)-3a,4,5,6,7,7aα-Hexahydro-3aα-methyl-4β,7β-epoxyisobenzofuran-1,3-dione
    • (S)-(-)-palasonin
    • (-)-Palasonin
    • 4,7-Epoxyisobenzofuran-1,3-dione,hexahydro-3a-methyl-, [3aR-(3aa,4b,7b,7aa)]-
    • Demethylcantharidin
    • Palasonin (8CI)
    • Palasonin
    • 3a-Methylhexahydro-4,7-epoxy-2-benzofuran-1,3-dione
    • CHEMBL5219035
    • DTXSID30925878
    • BRN 4938182
    • (3aR)-3a,4,5,6,7,7aalpha-Hexahydro-3aalpha-methyl-4beta,7beta-epoxyisobenzofuran-1,3-dione
    • SCHEMBL3496270
    • 4,7-Epoxyisobenzofuran-1,3-dione, hexahydro-3a-methyl-, (3a-alpha,4-beta,7-beta,7a-alpha)-
    • 127380-62-5
    • Hexahydro-3a-methyl-4,7-epoxyisobenzofuran-1,3-dione, (3a-alpha,4-beta,7-beta,7a-alpha)-
    • 11043-72-4
    • (1S,2R,6S,7R)-2-Methyl-4,10-dioxatricyclo[5.2.1.02,6]decane-3,5-dione
    • Inchi: 1S/C9H10O4/c1-9-5-3-2-4(12-5)6(9)7(10)13-8(9)11/h4-6H,2-3H2,1H3/t4-,5+,6+,9+/m1/s1
    • InChI Key: RJXMWQSSXZMNIT-OLHMAJIHSA-N
    • SMILES: O1[C@@H]2CC[C@H]1[C@@]1(C(=O)OC([C@@H]12)=O)C

Computed Properties

  • Exact Mass: 182.0579
  • Monoisotopic Mass: 182.058
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 0
  • Complexity: 311
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 4
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.2
  • Topological Polar Surface Area: 52.6Ų

Experimental Properties

  • Density: 1.409
  • Boiling Point: 339.7°C at 760 mmHg
  • Flash Point: 154.1°C
  • Refractive Index: 1.548
  • PSA: 52.6
  • LogP: 0.25350
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